Cas no 439813-83-9 (1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole)

1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole is a boronic ester derivative commonly used as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group enhances stability and reactivity, making it valuable for constructing complex molecular architectures. The benzyl-substituted pyrrole core provides versatility in further functionalization. This compound is particularly useful in pharmaceutical and materials science research due to its compatibility with various reaction conditions and its role in forming carbon-carbon bonds. Its air- and moisture-stable nature simplifies handling and storage compared to other boronic acid derivatives.
1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole structure
439813-83-9 structure
Product Name:1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
CAS No:439813-83-9
MF:C17H22BNO2
MW:283.17308473587
CID:2133538
Update Time:2025-05-28

1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
    • ZGHSKJAXSNIWRQ-UHFFFAOYSA-N
    • MB13125
    • J3.594.545H
    • 1-BENZYL-1H-PYRROL-3-YLBORONIC ACID PINACOL ESTER
    • 1-benzyl-3-(4,4,5,5 -tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
    • 1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-pyrrole
    • 1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
    • Inchi: 1S/C17H22BNO2/c1-16(2)17(3,4)21-18(20-16)15-10-11-19(13-15)12-14-8-6-5-7-9-14/h5-11,13H,12H2,1-4H3
    • InChI Key: ZGHSKJAXSNIWRQ-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CN(CC3C=CC=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 350
  • Topological Polar Surface Area: 23.4

1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1440999-100mg
1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
439813-83-9 98%
100mg
¥9619.00 2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1440999-250mg
1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
439813-83-9 98%
250mg
¥15389.00 2024-05-13
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